Cas no 1251574-93-2 (N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1251574-93-2
• MF: C₁₃H₈FN₅O₂
• MW: 285.233325004578
• CID: 6033828
• PubChem ID: 52416756
• Update Time: 2025-06-14

N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide
• N-[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide
• AKOS024518197
• F5773-3205
• 1251574-93-2

• Inchi： 1S/C13H8FN5O2/c14-9-3-1-2-8(6-9)12-18-19-13(21-12)17-11(20)10-7-15-4-5-16-10/h1-7H,(H,17,19,20)
• InChI Key： YHVZWLBJXVDZCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NN=C(NC(C2C=NC=CN=2)=O)O1

Computed Properties

• Exact Mass: 285.06620268g/mol
• Monoisotopic Mass: 285.06620268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.8Ų

Additional information on N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide

Comprehensive Overview of N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide (CAS No. 1251574-93-2)

N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide (CAS No. 1251574-93-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The compound features a 1,3,4-oxadiazole core linked to a pyrazine moiety, which is further substituted with a 3-fluorophenyl group. This combination of heterocyclic rings and fluorinated aromatic systems makes it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have highlighted the growing interest in fluorinated heterocycles, such as 1,3,4-oxadiazoles, due to their enhanced metabolic stability and bioavailability. The presence of the fluorine atom in the 3-fluorophenyl group is particularly noteworthy, as fluorine incorporation often improves pharmacokinetic properties, including membrane permeability and resistance to oxidative degradation. Researchers are actively exploring the potential of N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide in the design of novel therapeutics, especially for conditions where targeted small-molecule interventions are critical.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the applications of fluorinated oxadiazole derivatives in drug discovery?" This compound serves as an excellent example of how fluorine and oxadiazole synergize to create molecules with desirable drug-like properties. Its structural features align with current trends in fragment-based drug design, where researchers prioritize scaffolds that offer both versatility and specificity in binding to biological targets.

From a synthetic chemistry perspective, the preparation of N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide involves multi-step organic transformations, including cyclization and amidation reactions. The pyrazine-2-carboxamide moiety is particularly significant, as it mimics natural ligands in various enzymatic systems, making it a valuable building block for medicinal chemists. The compound's CAS No. 1251574-93-2 is often referenced in patent literature, underscoring its commercial and research relevance.

In the context of AI-driven drug discovery, molecules like N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide are frequently analyzed using computational tools to predict their binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This aligns with another hot topic in the scientific community: "How can machine learning accelerate the identification of bioactive compounds?" The compound's well-defined structure and moderate molecular weight make it an ideal candidate for in silico screening and optimization.

Beyond its pharmaceutical potential, N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide has also been investigated in materials science, particularly in the development of organic electronic materials. The conjugated system of the oxadiazole and pyrazine rings contributes to its electronic properties, which could be harnessed in optoelectronic devices. This dual applicability in both life sciences and materials research further enhances its scientific value.

As the demand for targeted therapies and precision medicine grows, compounds like N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide are likely to play an increasingly important role. Its structural motifs are compatible with modern drug design paradigms, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are among the most searched topics in contemporary medicinal chemistry. The compound's CAS No. 1251574-93-2 is a key identifier for researchers tracking its development across databases and publications.

In summary, N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide represents a fascinating intersection of chemistry, biology, and technology. Its versatility, combined with the strategic incorporation of fluorine and heterocyclic elements, positions it as a compound of enduring interest in both academic and industrial settings. Future research will likely uncover additional applications, solidifying its place in the toolkit of modern scientists.